G6PDi-1

• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol
• InChI: InChI=1S/C14H12N4OS/c15-6-10-5-9(8-20-10)17-14-16-7-11-12(18-14)3-1-2-4-13(11)19/h5,7-8H,1-4H2,(H,16,17,18)
• InChIKey: USWCHVCZOGGQQA-UHFFFAOYSA-N

Research pain point: Most G6PD inhibitors (DHEA, 6-AN) lack cellular activity or have off-target effects. G6PDi-1 is the solution: a validated, non-steroidal tool compound. - Potency: IC50 = 0.07 μM vs. recombinant human G6PD; allosteric, reversible binding. - Cellular validation: Depletes NADPH & 6-PG in tracer assays; active in T cells, macrophages, neutrophils. - Supply: ≥98% (HPLC); solubility in DMSO ≥50 mg/mL; matched negative control available.

G6PDi-1: Non-Steroidal Allosteric G6PD Inhibitor

G6PDi-1 (CAS 2457232-14-1) is a synthetic, non-steroidal small-molecule inhibitor of glucose-6-phosphate dehydrogenase (G6PD), the rate-limiting enzyme of the oxidative pentose phosphate pathway (oxPPP). It inhibits recombinant human G6PD with an IC50 of 0.07 μM and binds reversibly and non-competitively at an allosteric site distinct from the substrate-binding pocket [1]. Unlike the most widely cited G6PD antagonist dehydroepiandrosterone (DHEA)—a steroidal hormone with off-target endocrine activity—G6PDi-1 is a non-steroidal tool compound purpose-built for target-specific interrogation of G6PD-dependent NADPH metabolism [1]. The compound is commercially available from multiple reputable vendors with purity specifications of ≥98% (HPLC), a molecular weight of 284.34 Da, and solubility in DMSO at ≥50 mg/mL .

✓

Non-steroidal tool compound for G6PD pathway and oxPPP studies

✓

Allosteric, non-competitive binding – activity not competed by fluctuating substrate levels

✓

Reported cellular target engagement, unlike steroidal alternatives (e.g., DHEA)

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source

G6PDi-1 vs. DHEA and 6-AN: Key Advantages

The G6PD inhibitor landscape has been dominated for decades by DHEA and 6-aminonicotinamide (6-AN), yet neither compound provides reliable, on-target cellular G6PD inhibition. DHEA, a steroidal hormone, fails to robustly inhibit G6PD in intact cells—it does not deplete the downstream metabolite 6-phosphogluconate (6-PG) in HepG2 cells even at 100 μM, nor does it decrease NADPH active hydride labeling in deuterium tracer assays [1]. 6-AN, a competitive inhibitor with a Ki of 0.46 μM against isolated enzyme, showed no inhibition of G6PDH activity in astrocyte lysates at concentrations up to 100 μM [2]. Other literature compounds such as CB-83 and polydatin lack systematic cellular target engagement validation [1][3]. These failures arise from poor cell permeability, off-target effects, or inadequate potency in the cellular milieu. G6PDi-1 was specifically developed through iterative medicinal chemistry starting from an aminoquinazolinone scaffold to overcome these deficiencies, providing verified, dose-dependent, reversible cellular target engagement confirmed by orthogonal LC-MS, CETSA thermal shift, and deuterium tracer assays [1][2].

!

DHEA may fail to inhibit cellular G6PD in intact cells, limiting target engagement interpretation in live-cell assays.

!

6-AN shows no inhibition in primary astrocyte lysates at relevant concentrations, despite biochemical Ki.

!

Other literature compounds (CB-83, polydatin) lack systematic cellular target engagement data; direct substitution may not reproduce G6PDi-1 phenotypes.

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source
• [2] Denker N, Harders AR, Arend C, Dringen R. G6PDi-1 is a Potent Inhibitor of G6PDH and of Pentose Phosphate pathway-dependent Metabolic Processes in Cultured Primary Astrocytes. Neurochem Res. 2023;48(10):3177-3189. doi:10.1007/s11064-023-03964-2 View Source
• [3] Preuss J, Richardson AD, Pinkerton A, et al. Identification and characterization of novel human glucose-6-phosphate dehydrogenase inhibitors. J Biomol Screen. 2013;18(3):286-297. doi:10.1177/1087057112463066 View Source

G6PDi-1 Quantitative Differentiation Evidence

Biochemical Potency vs. DHEA

In a standardized coupled enzymatic assay using recombinant human G6PD, G6PDi-1 inhibited the enzyme with an IC50 of 0.07 μM (70 nM), placing it in the sub-micromolar range. By direct comparison in the same study, DHEA—the most widely cited G6PD inhibitor—yielded an IC50 of 9 μM [1]. In a separate, independent study using astrocyte lysates, the half-maximal inhibitory concentration for G6PDi-1 was 102 ± 3 nM versus 9.2 ± 3.5 μM for DHEA, while 6-AN produced no measurable inhibition at concentrations up to 100 μM [2]. These data establish a consistent 90- to 129-fold potency advantage for G6PDi-1 over DHEA at the biochemical level across independent laboratories and enzyme sources.

Biochemical Potency vs DHEA

Head-to-head

G6PDi-1 IC50 0.07 μM (recombinant hG6PD) vs DHEA IC50 9 μM; ~129-fold difference

Supports selection for biochemical G6PD inhibition assays

Reproduced across independent labs and enzyme sources

Evidence Dimension	Half-maximal inhibitory concentration (IC50) against G6PD enzymatic activity
Target Compound Data	G6PDi-1 IC50 = 0.07 μM (recombinant hG6PD) [1]; IC50 = 0.102 ± 0.003 μM (astrocyte lysate G6PDH) [2]
Comparator Or Baseline	DHEA IC50 = 9 μM (recombinant hG6PD) [1]; DHEA IC50 = 9.2 ± 3.5 μM (astrocyte lysate G6PDH) [2]; 6-AN: no inhibition at ≤100 μM (astrocyte lysate G6PDH) [2]
Quantified Difference	G6PDi-1 is ~129-fold more potent than DHEA against recombinant hG6PD; ~90-fold more potent in astrocyte lysates; 6-AN is inactive in lysates vs. G6PDi-1
Conditions	Recombinant human G6PD coupled enzymatic assay (NADPH absorbance at 340 nm); primary rat astrocyte culture lysates with G6P substrate; both studies used independent enzyme preparations

Why This Matters

The ~100-fold potency gap means DHEA requires near-millimolar concentrations to approach the same degree of target inhibition achievable with nanomolar G6PDi-1, making DHEA impractical for experiments requiring complete G6PD suppression without solvent toxicity or off-target confounds.

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source
• [2] Denker N, Harders AR, Arend C, Dringen R. G6PDi-1 is a Potent Inhibitor of G6PDH and of Pentose Phosphate pathway-dependent Metabolic Processes in Cultured Primary Astrocytes. Neurochem Res. 2023;48(10):3177-3189. doi:10.1007/s11064-023-03964-2 View Source

Cellular Target Engagement vs. DHEA

Cellular target engagement—the ability of an inhibitor to actually suppress its target's activity inside living cells—is the critical differentiator separating G6PDi-1 from legacy G6PD inhibitors. In HepG2 hepatocellular carcinoma cells, treatment with G6PDi-1 led to a dose-dependent decrease in 6-phosphogluconate (6-PG) levels with an IC50 of approximately 13 μM, as measured by LC-MS-based metabolomics. In contrast, DHEA at the same concentrations produced no detectable decrease in 6-PG in HepG2 cells [1]. Furthermore, global metabolomics in HCT116 cells revealed that DHEA treatment at 100 μM did not mirror the metabolic signature of bona fide G6PD genetic knockout, whereas G6PDi-1 treatment recapitulated key features of G6PD loss, including depletion of NADPH active hydride labeling (IC50 ~31 μM in HCT116 cells) and downstream fatty acid synthesis product C16:0 [1].

Cellular Target Engagement vs DHEA

Head-to-head

G6PDi-1 depleted 6-PG (IC50 ~13 μM in HepG2 cells) and NADPH labeling; DHEA showed no effect

Enables cellular pharmacodynamic endpoint measurement

Orthogonal LC-MS and deuterium tracer confirmation

Evidence Dimension	Depletion of 6-phosphogluconate (6-PG) as a direct pharmacodynamic biomarker of cellular G6PD inhibition
Target Compound Data	G6PDi-1: dose-dependent 6-PG depletion in HepG2 cells, IC50 ≈ 13 μM; 2H transfer from [1-2H]-glucose to NADPH active hydride suppressed with IC50 ≈ 31 μM in HCT116 cells [1]
Comparator Or Baseline	DHEA: no effect on 6-PG levels in HepG2 cells at tested concentrations; at 100 μM, DHEA did not decrease NADPH active hydride labeling or C16:0 labeling [1]; CB-83 appeared to augment G6PD activity rather than inhibit it [1]
Quantified Difference	Qualitative difference: G6PDi-1 produces clear, dose-dependent cellular PD effects (6-PG IC50 ~13 μM; NADPH labeling IC50 ~31 μM), while DHEA shows no measurable cellular target engagement across multiple orthogonal assays
Conditions	HepG2 cells, 6-PG quantitation by LC-MS metabolomics; HCT116 cells, 2H tracer from [1-2H]-glucose into NADPH active hydride and palmitate (C16:0) measured by LC-MS

Why This Matters

Biochemical IC50 alone is insufficient for procurement decisions; the ability of G6PDi-1 to engage its target inside living cells with measurable pharmacodynamic endpoints distinguishes it from DHEA, which fails to inhibit cellular G6PD despite its widespread historical use, and enables rigorous structure-activity relationship and dose-response studies.

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source

Intra-Pathway Selectivity over 6PGDH and GR

A critical procurement consideration is whether an inhibitor's effects can be confidently attributed to its nominal target. In astrocyte lysates, 100 μM G6PDi-1 inhibited G6PDH activity by approximately 90% (from 60.6 ± 4.2 to 6.0 ± 0.6 nmol/(min × mg), p < 0.01). Under identical conditions, the same concentration of G6PDi-1 did not significantly alter the activity of NAD(P)H quinone oxidoreductase (NQO1: 453 ± 23 vs. 401 ± 2 nmol/(min × mg), not significant) or glutathione reductase (GR: 16.5 ± 2.9 vs. 16.8 ± 2.6 nmol/(min × mg), not significant). The second NADPH-producing enzyme of the oxPPP, 6-phosphogluconate dehydrogenase (6PGDH), was inhibited by only 15% (40.5 ± 1.6 vs. 34.3 ± 3.4 nmol/(min × mg), p < 0.05) [1]. This selectivity profile is corroborated by untargeted metabolomics in CD8+ T cells, where the greatest metabolite changes occurred directly in G6PD substrates and products (NADPH, NADP+, 6-PG) and folate metabolites, with the authors concluding that G6PDi-1 'has clean on-target activity in T cells' [2].

Intra-Pathway Selectivity

Head-to-head

G6PDH inhibited ~90% at 100 μM; 6PGDH ~15%; GR and NQO1 unchanged

Supports target-specific metabolic interpretation

>6-fold selectivity window over 6PGDH

Evidence Dimension	Enzymatic activity of PPP and redox-related enzymes in the presence of 100 μM G6PDi-1
Target Compound Data	G6PDi-1 (100 μM): G6PDH inhibited ~90%; 6PGDH inhibited 15%; GR activity unchanged (16.5 vs. 16.8 nmol/(min × mg)); NQO1 activity not significantly altered (453 vs. 401 nmol/(min × mg)) [1]
Comparator Or Baseline	Control (no inhibitor): G6PDH = 60.6 ± 4.2; 6PGDH = 40.5 ± 1.6; GR = 16.5 ± 2.9; NQO1 = 453 ± 23 (all nmol/(min × mg)) [1]
Quantified Difference	≥90% G6PDH inhibition vs. ≤15% 6PGDH inhibition and no significant inhibition of GR or NQO1 at the same 100 μM concentration; >6-fold selectivity window for G6PDH over 6PGDH
Conditions	Lysates of primary rat astrocyte cultures; enzyme activities determined spectrophotometrically (NADPH absorbance at 340 nm for G6PDH, 6PGDH, GR; WST1 formazan absorbance at 450 nm for NQO1)

Why This Matters

This intra-pathway selectivity profile ensures that metabolic phenotypes observed with G6PDi-1 treatment can be specifically attributed to G6PDH inhibition rather than to collateral suppression of 6PGDH or disruption of glutathione-based redox buffering, which is essential for mechanistic studies of oxPPP biology.

• [1] Denker N, Harders AR, Arend C, Dringen R. G6PDi-1 is a Potent Inhibitor of G6PDH and of Pentose Phosphate pathway-dependent Metabolic Processes in Cultured Primary Astrocytes. Neurochem Res. 2023;48(10):3177-3189. doi:10.1007/s11064-023-03964-2 View Source
• [2] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source

Immune Cell-Type Differential Pharmacology

Across a panel of cultured mammalian cell types, G6PDi-1 exhibited differential NADPH depletion potency, with the strongest effect observed in lymphocytes. In T cells, G6PDi-1 treatment markedly decreased inflammatory cytokine production, yet in macrophages, the same treatment did not suppress cytokine output. In neutrophils, G6PDi-1 suppressed the respiratory burst [1]. At the mechanistic level, in activated CD8+ T cells, 10 μM G6PDi-1 completely blocked 2H transfer from [1-2H]-glucose to NADPH within 10 minutes of treatment, increased the NADP+/NADPH ratio, and elevated reactive oxygen species (ROS)—effects rescued by N-acetyl cysteine [1]. The T-cell dependence on G6PD was validated using G6PD-transgenic mice: overexpression of human G6PD markedly shifted the dose-response to G6PDi-1, rescuing its effects on NADPH and NADP+ pools [1]. No comparable cell-type-resolved pharmacological dataset exists for DHEA, 6-AN, or polydatin, which lack demonstrated cell-type-differential target engagement.

Immune Cell-Type Differential

Cross-study

Lymphocyte NADPH depletion and cytokine suppression; macrophages unaffected; respiratory burst inhibited in neutrophils

Enables cell-type-resolved G6PD dependency mapping

Validated with G6PD-transgenic mouse T cells

Evidence Dimension	Cell-type-specific NADPH depletion and functional immune modulation
Target Compound Data	G6PDi-1: NADPH depletion strongest in lymphocytes; 10 μM completely blocked NADPH 2H labeling in activated CD8+ T cells; cytokine production suppressed in T cells but not macrophages; respiratory burst suppressed in neutrophils [1]
Comparator Or Baseline	DHEA: no cell-type-resolved cellular target engagement data demonstrating differential NADPH depletion or immune functional effects [1]; 6-AN: no cell-type differential pharmacology data available at comparable resolution; polydatin: G6PD inhibition reported but without immune cell-type differential data [2]
Quantified Difference	G6PDi-1 provides a qualitatively unique cell-type-resolved pharmacological profile; no comparator G6PD inhibitor has demonstrated reproducible, differential NADPH depletion and functional immune modulation across multiple primary immune cell types
Conditions	Primary mouse CD8+ and CD4+ T cells, bone marrow-derived macrophages, neutrophils; NADPH quantitation by LC-MS; 2H tracer from [1-2H]-glucose; cytokine production measured by flow cytometry; G6PD-Tg mouse T cells for target validation

Why This Matters

For researchers studying immunometabolism or developing anti-inflammatory strategies, the documented cell-type-selective pharmacology of G6PDi-1 enables experimental designs that distinguish T-cell-intrinsic G6PD dependencies from macrophage or neutrophil oxPPP biology—a capability not achievable with any legacy G6PD inhibitor.

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source
• [2] Mele L, la Noce M, Paino F, et al. Polydatin (3,4',5-trihydroxystilbene-3-β-d-glucoside) is a new inhibitor of glucose-6-phosphate dehydrogenase affecting cancer metabolism. J Exp Clin Cancer Res. 2017;36(1):156. (Reference for comparator context only.) View Source

Allosteric Binding & Matched Negative Control

G6PDi-1 binds to G6PD at an allosteric site distinct from the G6P and NADP+ substrate-binding pockets, as demonstrated by non-competitive inhibition kinetics against both substrates in dilution and competition assays. Reversibility was confirmed by the rapid restoration of NADPH, NADP+, and 6-PG levels within 2 hours of inhibitor washout in activated CD8+ T cells [1]. Cellular thermal shift assay (CETSA) using HepG2 lysates demonstrated significant thermal stabilization of G6PD by G6PDi-1, but not by DHEA, confirming a direct physical interaction [1]. Critically, the discovery team also identified and characterized G6PDi-neg-ctrl, a structural analogue of G6PDi-1 that lacks any activity against G6PD, enabling well-controlled experiments that distinguish on-target G6PD effects from potential off-target activities of the chemical scaffold [1]. No such matched inactive control compound exists for DHEA, 6-AN, or polydatin. The allosteric binding mode also means G6PDi-1 activity is not competed by fluctuating intracellular G6P or NADP+ concentrations—a limitation of substrate-competitive inhibitors like 6-AN (Ki = 0.46 μM, competitive with NADP+) [2].

Allosteric Binding & Negative Control

Head-to-head

Allosteric, non-competitive; CETSA-positive; matched inactive control G6PDi-neg-ctrl available; DHEA CETSA-negative

Supports on-target attribution with built-in specificity control

Reversible inhibition confirmed by washout recovery

Evidence Dimension	Inhibitor binding mode, reversibility, and availability of matched inactive negative control
Target Compound Data	G6PDi-1: non-competitive vs. both G6P and NADP+; reversible (washout recovery within 2 h); CETSA-positive thermal stabilization of G6PD; matched negative control G6PDi-neg-ctrl available [1]
Comparator Or Baseline	DHEA: reported as uncompetitive inhibitor; CETSA-negative (no thermal stabilization of G6PD); no matched inactive analogue commercially available [1]; 6-AN: competitive inhibitor (Ki = 0.46 μM vs. NADP+); no matched inactive analogue [2]; polydatin: undefined binding mode; no matched inactive control [3]
Quantified Difference	Qualitative differentiation: G6PDi-1 is the only G6PD inhibitor with (a) confirmed allosteric non-competitive binding, (b) demonstrated full reversibility, (c) CETSA-validated target engagement, and (d) a structurally matched inactive negative control compound—all four features in combination
Conditions	Recombinant human G6PD enzyme kinetics; activated CD8+ T cell washout experiments; HepG2 lysate CETSA; all described in Ghergurovich et al. 2020 [1]

Why This Matters

The availability of G6PDi-neg-ctrl as a matched negative control directly addresses the most common critique of chemical biology studies—that phenotypes may arise from off-target effects rather than the intended target. No other G6PD inhibitor offers this experimental rigor, making G6PDi-1 the only choice for publication-quality target validation studies.

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source
• [2] 6-Aminonicotinamide. BindingDB entry BDBM50388490. Ki = 0.46 μM, competitive inhibitor of G6PD. (Reference for comparator mechanism only.) View Source
• [3] Tepap Zemnou C. In silico Comparative Study of the Anti-Cancer Potential of Inhibitors of Glucose-6-Phosphate Dehydrogenase Enzyme Using ADMET Analysis, Molecular Docking, and Molecular Dynamic Simulation. Adv Theory Simul. 2025;8(5):e202400757. doi:10.1002/adts.202400757 View Source

In Silico Docking Affinity Ranking

In a 2025 computational comparative study evaluating five G6PD inhibitors—G6PDi-1, DHEA, 6-aminonicotinamide (6-AN), polydatin (PD), and 3α,21-dihydroxy-5α-pregnan-20-one (THDOC)—molecular docking against the human G6PD crystal structure revealed that G6PDi-1 exhibited the highest binding affinity at −8.65 kcal/mol among all tested compounds [1]. The same study subjected all five inhibitors to 100-ns molecular dynamics (MD) simulations with MM-PBSA post-simulation analysis, confirming stability and compactness for all compounds. ADMET profiling further identified G6PDi-1, polydatin, and THDOC as the most promising candidates; however, only G6PDi-1 has experimentally validated cellular target engagement and immune cell-type-resolved pharmacology [1][2]. This independent computational confirmation provides orthogonal support for G6PDi-1's superior target interaction energetics, complementing the biochemical and cellular data.

In Silico Docking Rank

Cross-study

#1 −8.65 kcal/mol among 5 inhibitors tested

Computational support for favorable binding energetics

100-ns MD simulation with MM-PBSA analysis

Evidence Dimension	In silico molecular docking binding affinity (ΔG, kcal/mol) against human G6PD
Target Compound Data	G6PDi-1: binding affinity = −8.65 kcal/mol (highest among 5 inhibitors tested) [1]
Comparator Or Baseline	THDOC, DHEA, 6-AN, Polydatin: all exhibited lower binding affinities than G6PDi-1 in the same docking study (exact individual values for comparators not reported in the available abstract; rank order: G6PDi-1 > THDOC/PD > DHEA/6-AN) [1]
Quantified Difference	G6PDi-1 ranked #1 among 5 inhibitors for binding affinity; specific ΔΔG values for comparators not detailed in abstract but G6PDi-1 was explicitly identified as the highest-affinity binder [1]
Conditions	Molecular docking against human G6PD crystal structure; 100-ns MD simulation with MM-PBSA analysis; ADMET profiling; study by Tepap Zemnou C. (2025) [1]

Why This Matters

Independent computational validation reinforces the experimental potency ranking and provides confidence that G6PDi-1's superior biochemical activity is rooted in favorable target-binding energetics, supporting its selection as the lead G6PD inhibitor for structure-based drug design and medicinal chemistry optimization programs.

• [1] Tepap Zemnou C. In silico Comparative Study of the Anti-Cancer Potential of Inhibitors of Glucose-6-Phosphate Dehydrogenase Enzyme Using ADMET Analysis, Molecular Docking, and Molecular Dynamic Simulation. Adv Theory Simul. 2025;8(5):e202400757. doi:10.1002/adts.202400757 View Source
• [2] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source

G6PDi-1 Application Scenarios

Immunometabolism: Cell-Type G6PD Dependency Mapping

Researchers investigating how different immune cell lineages rely on the oxPPP for effector function should procure G6PDi-1 because it is the only G6PD inhibitor with documented, dose-dependent, cell-type-differential NADPH depletion across lymphocytes, macrophages, and neutrophils. G6PDi-1 (10 μM) completely blocks 2H transfer from [1-2H]-glucose to NADPH in activated CD8+ T cells, suppresses inflammatory cytokine production in T cells but not macrophages, and inhibits respiratory burst in neutrophils [1]. The reversibility of these effects (full recovery within 2 hours of washout) enables pulse-chase experimental designs. The matched negative control G6PDi-neg-ctrl should be procured simultaneously to control for scaffold-specific off-target effects [1].

Metabolic Flux Analysis with Deuterium Tracers

For studies using [1-2H]-glucose or [U-13C]-glucose tracing to quantify oxPPP flux and NADPH production, G6PDi-1 is the essential tool compound. It dose-dependently decreases 2H transfer to NADPH active hydride (IC50 ~31 μM in HCT116 cells) and depletes 6-PG levels (IC50 ~13 μM in HepG2 cells), providing two orthogonal pharmacodynamic readouts for verifying on-target G6PD suppression in every experiment [1]. DHEA cannot serve this purpose, as it fails to decrease either NADPH active hydride labeling or 6-PG levels in the same tracer assays [1]. The non-competitive, allosteric binding mode ensures that tracer substrate concentrations do not compete with inhibitor binding, preserving assay linearity [1].

Astrocytic G6PDH Inhibition & Redox Homeostasis

Investigators studying the role of the astrocytic PPP in brain redox homeostasis and glutathione metabolism should use G6PDi-1 based on its demonstrated selectivity in primary astrocyte cultures. At 100 μM, G6PDi-1 inhibits astrocytic G6PDH by ~90% while leaving glutathione reductase (GR) activity unchanged (16.5 ± 2.9 vs. 16.8 ± 2.6 nmol/(min × mg)) and producing only 15% inhibition of 6PGDH [2]. This selectivity ensures that observed impairments in GSH regeneration from GSSG are specifically attributable to G6PDH inhibition and diminished NADPH supply, rather than to direct GR inhibition. Importantly, G6PDi-1 at concentrations up to 100 μM applied for up to 6 hours did not compromise astrocyte viability, glucose consumption, or basal GSH export [2].

Drug Discovery: Allosteric G6PD Inhibitor Optimization

Drug discovery teams pursuing G6PD as a therapeutic target for hepatocellular carcinoma, autoimmune disease, or other conditions with dysregulated PPP activity should select G6PDi-1 as their chemical starting point. It is the most potent G6PD inhibitor reported to date (IC50 = 0.07 μM), with confirmed allosteric binding, the highest in silico docking affinity (−8.65 kcal/mol) among five tested G6PD inhibitors, and a non-steroidal scaffold amenable to medicinal chemistry diversification [1][3]. Princeton University has filed a patent covering the G6PDi-1 chemotype and its analogues, and recent synthetic efforts at the University of Pisa have produced over 20 new G6PDi-1 derivatives with diversified scaffolds for SAR exploration [4][5]. The G6PDi-neg-ctrl analogue provides a built-in specificity control for primary screening cascades [1].

Application

Selection Property

Validation Focus

Immunometabolism: cell-type G6PD dependency mapping

Cell-type-resolved NADPH depletion profile

T-cell vs macrophage oxPPP requirement

Metabolic flux analysis with deuterium tracers

Orthogonal PD readouts (6-PG, NADPH labeling)

Confirm on-target G6PD suppression in tracer assays

Astrocytic G6PDH inhibition & redox homeostasis

Selectivity over GR and 6PGDH

GSH regeneration assay without off-target redox disruption

Allosteric inhibitor scaffold optimization

Allosteric binding mode & matched negative control

Primary screening with built-in specificity control

• [1] Ghergurovich JM, García-Cañaveras JC, Wang J, et al. A small molecule G6PD inhibitor reveals immune dependence on pentose phosphate pathway. Nat Chem Biol. 2020;16(7):731-739. doi:10.1038/s41589-020-0533-x View Source
• [2] Denker N, Harders AR, Arend C, Dringen R. G6PDi-1 is a Potent Inhibitor of G6PDH and of Pentose Phosphate pathway-dependent Metabolic Processes in Cultured Primary Astrocytes. Neurochem Res. 2023;48(10):3177-3189. doi:10.1007/s11064-023-03964-2 View Source
• [3] Tepap Zemnou C. In silico Comparative Study of the Anti-Cancer Potential of Inhibitors of Glucose-6-Phosphate Dehydrogenase Enzyme Using ADMET Analysis, Molecular Docking, and Molecular Dynamic Simulation. Adv Theory Simul. 2025;8(5):e202400757. doi:10.1002/adts.202400757 View Source
• [4] Lorenzoni C. Disegno razionale di nuovi inibitori dell'enzima Glucosio 6-fosfato deidrogenasi per il trattamento del carcinoma epatocellulare. Tesi di laurea magistrale, Università di Pisa, 2025. (Describes SAR of G6PDi-1 analogues and 3D-QSAR modeling.) View Source
• [5] Multidisciplinary approach for design and synthesis of new therapeutic tools to overcome drug resistance in aggressive tumors. ETD, Università di Pisa, 2023. (Describes synthetic optimization and 20 new G6PDi-1 derivatives.) View Source